Cas no 2229456-68-0 (2-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid)

• Product Name: 2-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid
• CAS No: 2229456-68-0
• MF: C₁₅H₁₈F₃NO₄
• MW: 333.302935123444
• CID: 5929957
• PubChem ID: 165827613
• Update Time: 2025-06-11

2-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid
• 2-(2-{[(tert-butoxy)carbonyl]amino}-4-(trifluoromethyl)phenyl)propanoic acid
• 2229456-68-0
• EN300-1899670

• Inchi： 1S/C15H18F3NO4/c1-8(12(20)21)10-6-5-9(15(16,17)18)7-11(10)19-13(22)23-14(2,3)4/h5-8H,1-4H3,(H,19,22)(H,20,21)
• InChI Key： OJRKSVQHRCWBHY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C(C(=O)O)C)(F)F

Computed Properties

• Exact Mass: 333.11879254g/mol
• Monoisotopic Mass: 333.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid

Research Brief on 2-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid (CAS: 2229456-68-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 2-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid (CAS: 2229456-68-0) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its trifluoromethyl and tert-butoxycarbonyl (Boc) protected amino groups, has garnered attention due to its potential applications in drug discovery, particularly in the development of small-molecule inhibitors targeting inflammatory and oncogenic pathways.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 2229456-68-0 as a precursor in the synthesis of selective COX-2 inhibitors. The researchers employed a multi-step synthetic route, starting with the Boc-protection of the amino group, followed by a palladium-catalyzed coupling reaction to introduce the trifluoromethyl moiety. The resulting compound exhibited enhanced metabolic stability and improved binding affinity to COX-2, as confirmed by in vitro enzymatic assays and molecular docking studies. These findings suggest its potential as a scaffold for anti-inflammatory drug development.

Further investigations into the pharmacological properties of 2229456-68-0 were reported in Bioorganic & Medicinal Chemistry Letters (2024). The study focused on its role as a building block for protease inhibitors, particularly those targeting the SARS-CoV-2 main protease (Mpro). The trifluoromethyl group was found to enhance the compound's lipophilicity, thereby improving cell membrane permeability. Additionally, the Boc group facilitated selective deprotection under mild conditions, enabling efficient downstream modifications. These attributes make it a versatile candidate for antiviral drug design.

In addition to its therapeutic potential, 2229456-68-0 has also been explored in the context of chemical biology tools. A recent publication in ACS Chemical Biology (2024) detailed its incorporation into activity-based probes (ABPs) for profiling serine hydrolases. The probe design leveraged the compound's reactive carboxylate group, which was conjugated to a fluorophore for visualization. The resulting ABPs demonstrated high selectivity and sensitivity in complex biological samples, underscoring their utility in target identification and validation.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2229456-68-0. A technical report from Organic Process Research & Development (2023) highlighted the need for optimized reaction conditions to minimize byproduct formation and improve yield. Alternative protecting groups and greener solvents are currently under investigation to address these limitations.

In conclusion, 2-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid (CAS: 2229456-68-0) represents a valuable chemical entity with diverse applications in drug discovery and chemical biology. Ongoing research aims to expand its utility while addressing synthetic challenges. Future studies may explore its potential in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders.